Cas no 2680571-49-5 (ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate)

• Product Name: ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate
• CAS No: 2680571-49-5
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 5630279
• PubChem ID: 165939123
• Update Time: 2025-10-24

ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(4-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl)propanoate
• 2680571-49-5
• EN300-28286899
• ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate

• Inchi： 1S/C13H20N2O3S/c1-4-18-13(16)12(14)9-10-5-7-11(8-6-10)15-19(2,3)17/h5-8,12H,4,9,14H2,1-3H3
• InChI Key： BBAUDYKGXMZVQF-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC1C=CC(=CC=1)CC(C(=O)OCC)N)=O

Computed Properties

• Exact Mass: 284.11946368g/mol
• Monoisotopic Mass: 284.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.1Ų

Additional information on ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate

Ethyl 2-Amino-3-(4-{Dimethyl(Oxo)-Lambda6-Sulfanylideneamino}Phenyl)Propanoate: A Comprehensive Overview

Ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate, with the CAS number 2680571-49-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group, an amino group, and a sulfanylideneamino moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate is particularly intriguing due to the presence of the sulfanylideneamino group. This group, which can be represented as S(O)=N-, is known for its ability to form strong bonds with other molecules, making it a valuable component in the synthesis of bioactive compounds. Recent studies have shown that this functional group can enhance the stability and bioavailability of drugs, making it a focal point in medicinal chemistry research.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Researchers have explored its use in the development of novel antibiotics and anticancer agents. For instance, a study published in *Journal of Medicinal Chemistry* highlighted how derivatives of this compound can inhibit key enzymes involved in bacterial resistance mechanisms. This finding underscores its importance in the ongoing quest for new therapeutic agents.

In addition to its pharmacological applications, ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the amino alcohol precursor. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, researchers have successfully employed green chemistry principles to reduce the use of hazardous solvents and improve yield rates.

Another area where this compound has shown promise is in analytical chemistry. Its unique spectroscopic properties make it an ideal candidate for use as a reference standard in chromatographic and spectroscopic analyses. This has led to its adoption in quality control processes within pharmaceutical manufacturing.

Looking ahead, ongoing research into ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate is focused on expanding its applications across diverse fields. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for this compound, particularly in areas such as nanotechnology and biotechnology.

In conclusion, ethyl 2-amino-3-(4-{dimethyl(oxo)-lambda6-sulfanylideneamino}phenyl)propanoate stands out as a multifaceted compound with significant implications for modern science. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations across various disciplines.